Cas no 1932203-23-0 ((2R,4S)-4-fluoro-1-methylpyrrolidine-2-carbohydrazide)

• Product Name: (2R,4S)-4-fluoro-1-methylpyrrolidine-2-carbohydrazide
• CAS No: 1932203-23-0
• MF: C₆H₁₂FN₃O
• MW: 161.177384376526
• CID: 5246911
• Update Time: 2025-05-20

(2R,4S)-4-fluoro-1-methylpyrrolidine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• D-Proline, 4-fluoro-1-methyl-, hydrazide, (4S)-
• (2R,4S)-4-fluoro-1-methylpyrrolidine-2-carbohydrazide

• Inchi： 1S/C6H12FN3O/c1-10-3-4(7)2-5(10)6(11)9-8/h4-5H,2-3,8H2,1H3,(H,9,11)/t4-,5+/m0/s1
• InChI Key： BBRBASJVCVMZMV-CRCLSJGQSA-N
• SMILES： C(NN)(=O)[C@H]1C[C@H](F)CN1C

Additional information on (2R,4S)-4-fluoro-1-methylpyrrolidine-2-carbohydrazide

Introduction to CAS No. 1932203-23-0: (2R,4S)-4-fluoro-1-methylpyrrolidine-2-carbohydrazide

CAS No. 1932203-23-0, commonly referred to as (2R,4S)-4-fluoro-1-methylpyrrolidine-2-carbohydrazide, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatility in chemical reactions and biological interactions.

The structure of (2R,4S)-4-fluoro-1-methylpyrrolidine-2-carbohydrazide consists of a pyrrolidine ring system with a fluoro substituent at the 4-position and a carbohydrazide group at the 2-position. The stereochemistry of this compound is critical, as the (R,S) configuration influences its physical properties, reactivity, and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, making this compound a valuable candidate for further exploration in medicinal chemistry.

One of the most promising applications of CAS No. 1932203-23-0 lies in its potential as a building block for more complex molecules. Its pyrrolidine ring system is a common structural motif in many bioactive compounds, including antiviral agents and anticancer drugs. The presence of the fluoro group introduces additional electronic effects, enhancing the compound's reactivity and making it suitable for various synthetic transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2R,4S)-4-fluoro-1-methylpyrrolidine-2-carbohydrazide using asymmetric catalysis techniques. These methods not only improve the yield but also ensure high enantiomeric excess, which is crucial for downstream applications in pharmacology. The ability to synthesize this compound with high stereochemical control has opened new avenues for its use in drug discovery programs.

In terms of biological activity, CAS No. 1932203-23-0 has shown potential as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have demonstrated its ability to modulate kinase activity, making it a candidate for anti-inflammatory and antitumor therapies. Additionally, its carbohydrazide group can act as a reactive site for conjugation with other biomolecules, further expanding its utility in bioconjugate chemistry.

The pharmacokinetic properties of (2R,4S)-4-fluoro-1-methylpyrrolidine-2-carbohydrazide are also under investigation. Early results suggest that it has favorable absorption and distribution characteristics, which are essential for its potential use as an orally administered drug. However, further studies are required to fully understand its metabolic pathways and clearance mechanisms.

From an environmental perspective, the synthesis and handling of CAS No. 1932203-23-0 must adhere to strict safety protocols to minimize ecological impact. Researchers are actively exploring green chemistry approaches to optimize its production process, reducing waste and energy consumption while maintaining high yields.

In conclusion, CAS No. 1932203-23-0: (2R,4S)-4-fluoro-1-methylpyrrolidine-2-carbohydrazide represents a versatile and promising compound with applications spanning synthetic chemistry, pharmacology, and materials science. Its unique structure and stereochemistry make it an invaluable tool for advancing research across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in future innovations within the chemical sciences.